Cas no 1807438-36-3 (3-Amino-2,4-bis(trifluoromethyl)cinnamic acid)

• Product Name: 3-Amino-2,4-bis(trifluoromethyl)cinnamic acid
• CAS No: 1807438-36-3
• MF: C₁₁H₇F₆NO₂
• MW: 299.169203996658
• CID: 4948889
• Update Time: 2025-11-01

3-Amino-2,4-bis(trifluoromethyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2,4-bis(trifluoromethyl)cinnamic acid

• Inchi： 1S/C11H7F6NO2/c12-10(13,14)6-3-1-5(2-4-7(19)20)8(9(6)18)11(15,16)17/h1-4H,18H2,(H,19,20)/b4-2+
• InChI Key： MNWBQYXQSIKFOK-DUXPYHPUSA-N
• SMILES： FC(C1C(/C=C/C(=O)O)=CC=C(C(F)(F)F)C=1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 389
• XLogP3: 3
• Topological Polar Surface Area: 63.3

Additional information on 3-Amino-2,4-bis(trifluoromethyl)cinnamic acid

3-Amino-2,4-bis(trifluoromethyl)cinnamic Acid: A Comprehensive Overview

3-Amino-2,4-bis(trifluoromethyl)cinnamic acid (CAS No. 1807438-36-3) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique structure featuring trifluoromethyl groups and an amino group, has garnered attention due to its potential applications in drug design and material science. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and functionalities.

The molecular structure of 3-Amino-2,4-bis(trifluoromethyl)cinnamic acid is notable for its aromatic ring system, which is substituted with two trifluoromethyl groups at the 2 and 4 positions and an amino group at the 3 position. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable substrate for various chemical transformations. The presence of trifluoromethyl groups contributes to increased lipophilicity and stability, while the amino group introduces hydrogen bonding capabilities, enhancing solubility and bioavailability.

Recent studies have explored the synthesis of 3-Amino-2,4-bis(trifluoromethyl)cinnamic acid through diverse routes, including Suzuki coupling reactions and palladium-catalyzed cross-couplings. These methods have not only improved the efficiency of synthesis but also opened avenues for functionalizing the compound with additional substituents. For instance, researchers have successfully incorporated bioactive moieties to create derivatives with enhanced pharmacological profiles.

In terms of applications, 3-Amino-2,4-bis(trifluoromethyl)cinnamic acid has shown promise in the development of novel therapeutic agents. Its structural features make it a suitable candidate for targeting various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. Preclinical studies have demonstrated that certain derivatives exhibit potent anti-inflammatory and antioxidant activities, underscoring their potential as lead compounds for drug discovery.

Moreover, the compound's electronic properties render it useful in materials science. Investigations into its photochemical behavior have revealed interesting photoluminescent properties, which could be harnessed in optoelectronic devices such as organic light-emitting diodes (OLEDs) and sensors. The integration of trifluoromethyl groups into the structure enhances stability under harsh conditions, making it a robust candidate for such applications.

Recent advancements in computational chemistry have further illuminated the mechanistic insights behind the reactivity of 3-Amino-2,4-bis(trifluoromethyl)cinnamic acid. Quantum mechanical calculations have provided detailed information about its electronic distribution and reaction pathways, enabling researchers to predict its behavior in complex chemical environments. This knowledge is pivotal for designing efficient synthetic strategies and optimizing its properties for specific applications.

In conclusion, 3-Amino-2,4-bis(trifluoromethyl)cinnamic acid (CAS No. 1807438-36-3) stands as a versatile compound with multifaceted applications across various scientific domains. Its unique structure endows it with remarkable chemical and biological properties, making it a focal point for ongoing research efforts. As advancements in synthetic techniques and computational modeling continue to unfold, this compound is poised to play an increasingly significant role in both academic research and industrial applications.